Cas no 1093230-99-9 (3-O-Methyl Estrone-D3)

• Product Name: 3-O-Methyl Estrone-D3
• CAS No: 1093230-99-9
• MF: C₁₉H₂₄O₂
• MW: 287.411150932312
• CID: 2085155
• PubChem ID: 131668109
• Update Time: 2025-06-08

3-O-Methyl Estrone-D3 Chemical and Physical Properties

Names and Identifiers

• 3-O-Methyl Estrone-D3
• 3-O-MethylEstrone-D3
• CS-0203455
• 3-(Methoxy-d3)estra-1,3,5(10)-trien-17-one
• HY-79576S
• Estrone 3-methyl-d3 ether
• (8R,9S,13S,14S)-13-methyl-3-(trideuteriomethoxy)-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-one
• BCWWDWHFBMPLFQ-YIJAEARJSA-N
• DTXSID101265466
• 3-(Methoxy-D3)-estra-1,3,5(10)-trien-17-one
• 1093230-99-9
• NSC 88911-d3

• Inchi： 1S/C19H24O2/c1-19-10-9-15-14-6-4-13(21-2)11-12(14)3-5-16(15)17(19)7-8-18(19)20/h4,6,11,15-17H,3,5,7-10H2,1-2H3/t15-,16-,17+,19+/m1/s1/i2D3
• InChI Key： BCWWDWHFBMPLFQ-YIJAEARJSA-N
• SMILES： O=C1CC[C@H]2[C@@H]3CCC4C=C(C=CC=4[C@H]3CC[C@@]21C)OC([2H])([2H])[2H]

Computed Properties

• Exact Mass: 287.196460242g/mol
• Monoisotopic Mass: 287.196460242g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrane steroids

Additional information on 3-O-Methyl Estrone-D3

Research Brief on 3-O-Methyl Estrone-D3 (CAS: 1093230-99-9): Recent Advances and Applications

3-O-Methyl Estrone-D3 (CAS: 1093230-99-9) is a deuterium-labeled derivative of 3-O-methyl estrone, a metabolite of estrone that plays a significant role in steroid hormone research. This compound has garnered attention in recent years due to its utility as an internal standard in mass spectrometry-based assays for quantifying endogenous estrogens and their metabolites. The deuterium labeling enhances its stability and detection sensitivity, making it invaluable in pharmacokinetic and metabolic studies.

Recent studies have focused on optimizing the synthesis and purification of 3-O-Methyl Estrone-D3 to ensure high isotopic purity and chemical stability. Advances in synthetic chemistry have enabled the production of this compound with a purity exceeding 98%, which is critical for its application in sensitive analytical techniques. Researchers have also explored its use in tandem mass spectrometry (LC-MS/MS) for the accurate quantification of estrogen metabolites in biological matrices, such as serum and urine.

One of the key findings from recent research is the compound's role in elucidating the metabolic pathways of estrone in postmenopausal women. By using 3-O-Methyl Estrone-D3 as a tracer, scientists have been able to track the conversion of estrone to its methylated metabolites, providing insights into potential biomarkers for estrogen-related diseases, including breast cancer and osteoporosis. These studies underscore the compound's importance in both clinical and preclinical research.

In addition to its analytical applications, 3-O-Methyl Estrone-D3 has been employed in studies investigating the environmental fate of estrogenic compounds. Its stable isotopic label allows researchers to distinguish between endogenous and exogenous sources of estrogen in environmental samples, addressing concerns about the impact of endocrine-disrupting chemicals on ecosystems. This dual utility in biomedical and environmental research highlights the versatility of 3-O-Methyl Estrone-D3.

Looking ahead, ongoing research aims to expand the applications of 3-O-Methyl Estrone-D3 in personalized medicine, particularly in tailoring hormone replacement therapies based on individual metabolic profiles. Furthermore, efforts are underway to develop more cost-effective synthesis methods to make this compound more accessible to the broader research community. These developments are expected to drive further innovation in steroid hormone research and related fields.